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Compound of Interest

Compound Name: (Iodomethyl)cyclopentane

Cat. No.: B1586370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of

(iodomethyl)cyclopentane, including its boiling point and density. It details standardized

experimental protocols for the determination of these properties and outlines a common

synthetic route to this valuable chemical intermediate. Furthermore, this guide explores the

relevance of (iodomethyl)cyclopentane in the synthesis of targeted therapeutics, specifically

kinase inhibitors, and illustrates its role in the context of cancer-related signaling pathways.

Physical Properties of (Iodomethyl)cyclopentane
(Iodomethyl)cyclopentane is a clear, colorless to pale yellow liquid. Its key physical properties

are summarized in the table below. It is important to note that boiling points can vary

significantly with atmospheric pressure.
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Physical Property Value Conditions

Boiling Point 78 °C at 17 mmHg

190.6 °C at 760 mmHg

Density 1.604 - 1.614 g/mL at 20°C

1.633 g/mL Not specified

Molecular Formula C₆H₁₁I

Molecular Weight 210.06 g/mol

Experimental Protocols
While specific experimental data for the determination of the physical properties of

(iodomethyl)cyclopentane are not readily available in the public domain, standardized and

widely accepted methods for such measurements are detailed below.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[1] A common and effective method for determining the boiling point of a small

quantity of an organic liquid is the capillary method using a Thiele tube.[2]

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (e.g., ignition tube)

Heating mantle or Bunsen burner

Liquid paraffin or other suitable heating bath fluid
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Stand and clamps

Procedure:

A small amount of the liquid sample, in this case (iodomethyl)cyclopentane, is placed into

the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[1]

The test tube is securely attached to a thermometer, ensuring the bulb of the thermometer is

level with the bottom of the test tube.

This assembly is then clamped and immersed in the Thiele tube containing the heating fluid,

ensuring that the sample is fully submerged but the open end of the test tube is above the

fluid level.[2]

The side arm of the Thiele tube is gently heated, allowing for even heat distribution via

convection currents.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Upon further heating, the vapor pressure of the liquid will increase, leading to a rapid and

continuous stream of bubbles from the capillary tube. At this point, heating is discontinued.

The temperature at which the bubbling ceases and the liquid begins to be drawn into the

capillary tube is recorded as the boiling point of the sample.[3]

Determination of Density (Pycnometer Method)
The density of a substance is its mass per unit volume. A pycnometer, a flask with a specific,

accurately known volume, is a standard piece of laboratory equipment for the precise

determination of the density of a liquid.[4]

Apparatus:

Pycnometer (Gay-Lussac type)
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Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Thermometer

Distilled water

Sample liquid ((iodomethyl)cyclopentane)

Acetone (for cleaning and drying)

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed on an

analytical balance (m₁).[4]

The pycnometer is then filled with distilled water of a known temperature and density. The

stopper is carefully inserted, ensuring any excess water is expelled through the capillary. The

exterior of the pycnometer is wiped dry.

The pycnometer filled with distilled water is weighed (m₂).

The mass of the water is calculated (m₂ - m₁), and using the known density of water at that

temperature, the exact volume of the pycnometer is determined.

The pycnometer is emptied, thoroughly dried, and then filled with the sample liquid,

(iodomethyl)cyclopentane.

The filled pycnometer is placed in a constant temperature bath to reach thermal equilibrium.

The pycnometer is removed from the bath, its exterior is dried, and it is weighed (m₃).

The mass of the sample liquid is calculated (m₃ - m₁).

The density of the (iodomethyl)cyclopentane is then calculated by dividing the mass of the

sample by the determined volume of the pycnometer.
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Synthesis of (Iodomethyl)cyclopentane
A prevalent method for the synthesis of alkyl iodides from alkyl chlorides or bromides is the

Finkelstein reaction. This is a nucleophilic bimolecular substitution (SN2) reaction.[5][6] In the

context of preparing (iodomethyl)cyclopentane, this would typically involve the reaction of

(bromomethyl)cyclopentane or (chloromethyl)cyclopentane with an excess of sodium iodide in

a suitable solvent, such as acetone.

The reaction is driven to completion by the precipitation of the less soluble sodium chloride or

sodium bromide in acetone, effectively removing it from the equilibrium in accordance with Le

Châtelier's principle.[5][6]

General Reaction Scheme:

(X-methyl)cyclopentane + NaI --(acetone)--> (Iodomethyl)cyclopentane + NaX(s) (where X =

Cl or Br)
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Reactants

Products(Bromomethyl)cyclopentane

+Sodium Iodide (NaI)

(Iodomethyl)cyclopentane

Sodium Bromide (NaBr) Drives Equilibrium(precipitates)

Acetone (solvent) +yieldsin

Synthesis of Kinase Inhibitor

Targeted Signaling Pathway

(Iodomethyl)cyclopentane

Kinase Inhibitor

Alkylating Agent

Core Scaffold

Dysregulated Kinase
(e.g., PI3K, VEGFR)

Inhibits

Downstream Signaling

Tumor Growth &
Angiogenesis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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